Cas no 83505-69-5 (1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene)

1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene structure
83505-69-5 structure
Product name:1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene
CAS No:83505-69-5
MF:C13H7F5S
MW:290.25168
CID:1808570
PubChem ID:190060

1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene
    • Benzene, pentafluoro[(phenylthio)methyl]-
    • 1,2,3,4,5-pentafluoro-6-(phenylsulfanylmethyl)benzene
    • 83505-69-5
    • 1,2,3,4,5-Pentafluoro-6-(phenylthiomethyl) benzene
    • UBDGTQMSSHFQRU-UHFFFAOYSA-N
    • SCHEMBL775561
    • DTXSID90232414
    • 1,2,3,4,5-Pentafluoro-6-[(phenylsulfanyl)methyl]benzene #
    • Thiophenol, PFB
    • Inchi: InChI=1S/C13H7F5S/c14-9-8(6-19-7-4-2-1-3-5-7)10(15)12(17)13(18)11(9)16/h1-5H,6H2
    • InChI Key: UBDGTQMSSHFQRU-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)SCC2=C(C(=C(C(=C2F)F)F)F)F

Computed Properties

  • Exact Mass: 290.01886221g/mol
  • Monoisotopic Mass: 290.01886221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 25.3Ų

1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene Related Literature

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